Cas no 1173492-88-0 (Methyl 3-({4-(Phenylcarbamoyl)aminophenyl}amino)methylbenzoate)

• Product Name: Methyl 3-({4-(Phenylcarbamoyl)aminophenyl}amino)methylbenzoate
• CAS No: 1173492-88-0
• MF: C₂₂H₂₁N₃O₃
• MW: 375.420445203781
• CID: 2858875
• PubChem ID: 45791805
• Update Time: 2025-10-28

Methyl 3-({4-(Phenylcarbamoyl)aminophenyl}amino)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[({4-[(Phenylcarbamoyl)amino]phenyl}amino)methyl]benzoate
• Benzoic acid, 3-[[[4-[[(phenylamino)carbonyl]amino]phenyl]amino]methyl]-, methyl ester
• methyl3-[({4-[(phenylcarbamoyl)amino]phenyl}amino)methyl]benzoate
• EN300-50954
• 1173492-88-0
• AKOS033239051
• Z608333022
• 3-{[4-(3-Phenylureido)phenylamino]methyl}-benzoic acid methyl ester
• CS-0250450
• BDBM50345992
• methyl 3-[[4-(phenylcarbamoylamino)anilino]methyl]benzoate
• CHEMBL1782072
• Methyl 3-({4-(Phenylcarbamoyl)aminophenyl}amino)methylbenzoate

• Inchi： 1S/C22H21N3O3/c1-28-21(26)17-7-5-6-16(14-17)15-23-18-10-12-20(13-11-18)25-22(27)24-19-8-3-2-4-9-19/h2-14,23H,15H2,1H3,(H2,24,25,27)
• InChI Key： PAJSJBLTHMYPMY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(CNC2=CC=C(NC(NC3=CC=CC=C3)=O)C=C2)=C1

Computed Properties

• Exact Mass: 375.15829154g/mol
• Monoisotopic Mass: 375.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 79.5Ų

Additional information on Methyl 3-({4-(Phenylcarbamoyl)aminophenyl}amino)methylbenzoate

Methyl 3-({4-(Phenylcarbamoyl)aminophenyl}amino)methylbenzoate: A Comprehensive Overview

The compound with CAS No. 1173492-88-0, commonly referred to as Methyl 3-({4-(Phenylcarbamoyl)aminophenyl}amino)methylbenzoate, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials science. This compound has garnered considerable attention in recent years due to its unique structural properties and potential for innovative applications.

Methyl 3-({4-(Phenylcarbamoyl)aminophenyl}amino)methylbenzoate is characterized by its complex molecular structure, which includes a benzoate ester group and a substituted phenyl ring with a carbamoyl group. The molecule's structure allows for a wide range of functional groups that can be exploited for various purposes. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in the development of novel drug delivery systems.

The synthesis of Methyl 3-({4-(Phenylcarbamoyl)aminophenyl}amino)methylbenzoate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have optimized the synthesis pathway by incorporating advanced catalytic techniques and green chemistry principles, making the production process more sustainable and cost-effective.

One of the most promising applications of this compound lies in its use as an intermediate in the pharmaceutical industry. Its ability to form stable amide bonds makes it an ideal candidate for drug design, particularly in the development of targeted therapies for chronic diseases such as cancer and neurodegenerative disorders. Recent clinical trials have demonstrated its potential as a lead compound for anti-cancer drugs, showcasing its ability to inhibit key enzymes involved in tumor progression.

In addition to its pharmaceutical applications, Methyl 3-({4-(Phenylcarbamoyl)aminophenyl}amino)methylbenzoate has also found utility in the field of agrochemicals. Its ability to act as a biopesticide has been explored in recent studies, with promising results indicating its potential to reduce reliance on synthetic chemicals in agriculture while maintaining crop yields.

The structural versatility of this compound has also made it a valuable tool in materials science research. Its ability to form self-assembled monolayers and nanostructures has been leveraged in the development of advanced coatings and sensors with enhanced performance characteristics.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the molecular dynamics of Methyl 3-({4-(Phenylcarbamoyl)aminophenyl}amino)methylbenzoate. By employing quantum mechanical calculations and molecular docking studies, scientists have been able to predict its interactions with biological targets with unprecedented accuracy, paving the way for more efficient drug design processes.

In conclusion, Methyl 3-({4-(Phenylcarbamoyl)aminophenyl}amino)methylbenzoate (CAS No. 1173492-88-0) is a versatile compound with immense potential across multiple disciplines. Its unique chemical properties, combined with cutting-edge research advancements, position it as a key player in the development of innovative solutions to pressing global challenges.